Cas no 2141884-72-0 (2-(1-amino-3-ethylcyclohexyl)acetamide)

• Product Name: 2-(1-amino-3-ethylcyclohexyl)acetamide
• CAS No: 2141884-72-0
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6212265
• PubChem ID: 165846180
• Update Time: 2025-06-11

2-(1-amino-3-ethylcyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-ethylcyclohexyl)acetamide
• EN300-1284474
• 2141884-72-0

• Inchi： 1S/C10H20N2O/c1-2-8-4-3-5-10(12,6-8)7-9(11)13/h8H,2-7,12H2,1H3,(H2,11,13)
• InChI Key： ZKSMSWLKXMVHIK-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCCC(CC)C1)N)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-(1-amino-3-ethylcyclohexyl)acetamide

Professional Introduction to Compound with CAS No. 2141884-72-0 and Product Name: 2-(1-amino-3-ethylcyclohexyl)acetamide

The compound with the CAS number 2141884-72-0 and the product name 2-(1-amino-3-ethylcyclohexyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of 2-(1-amino-3-ethylcyclohexyl)acetamide incorporates a cyclohexyl ring substituted with an ethyl group and an amino group, linked to an acetamide moiety. This configuration imparts specific chemical reactivity and biological activity, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-(1-amino-3-ethylcyclohexyl)acetamide suggest its potential utility in targeting neurological disorders, pain management, and inflammatory conditions. The presence of the amino group allows for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the cyclohexyl ring provides steric hindrance that can influence the compound's selectivity and efficacy.

One of the most compelling aspects of 2-(1-amino-3-ethylcyclohexyl)acetamide is its potential role in the development of next-generation therapeutics. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes implicated in disease progression. For instance, studies have suggested that derivatives of this class of compounds could interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation and pain signaling. By modulating these enzymatic pathways, 2-(1-amino-3-ethylcyclohexyl)acetamide could offer a novel approach to managing conditions such as arthritis or neuropathic pain.

The synthesis of 2-(1-amino-3-ethylcyclohexyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the preparation of the cyclohexylamine derivative, followed by alkylation with ethylating agents to introduce the ethyl group at the desired position. Subsequent acetylation with acetic anhydride or acetyl chloride yields the final product. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, may be employed to enhance efficiency and minimize byproduct formation.

From a pharmacological perspective, 2-(1-amino-3-ethylcyclohexyl)acetamide has shown promise in preclinical studies. Animal models have demonstrated its ability to reduce inflammatory responses and alleviate pain without significant side effects. These findings are particularly encouraging given the limitations associated with existing treatments for chronic pain conditions. Furthermore, the compound's favorable pharmacokinetic properties, including good solubility and bioavailability, make it an attractive candidate for further development into a clinical drug.

The future direction of research on 2-(1-amino-3-ethylcyclohexyl)acetamide is likely to focus on refining its chemical structure to enhance its therapeutic index. By employing structure-activity relationship (SAR) studies, researchers can identify modifications that improve potency while reducing potential toxicity. Additionally, computational modeling techniques such as molecular docking can be used to predict how different derivatives might interact with biological targets at the atomic level. These approaches will help streamline the drug discovery process and accelerate the development of new treatments.

In conclusion, 2-(1-amino-3-ethylcyclohexyl)acetamide represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.